Cas no 2229639-47-6 (3-(4-nitrophenyl)methylpiperidin-3-ol)

• Product Name: 3-(4-nitrophenyl)methylpiperidin-3-ol
• CAS No: 2229639-47-6
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6338364
• PubChem ID: 165686570
• Update Time: 2025-10-31

3-(4-nitrophenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-nitrophenyl)methylpiperidin-3-ol
• EN300-1834514
• 3-[(4-nitrophenyl)methyl]piperidin-3-ol
• 2229639-47-6

• Inchi： 1S/C12H16N2O3/c15-12(6-1-7-13-9-12)8-10-2-4-11(5-3-10)14(16)17/h2-5,13,15H,1,6-9H2
• InChI Key： LKAGPYIPYMKYLE-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2)[N+](=O)[O-])CNCCC1

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(4-nitrophenyl)methylpiperidin-3-ol

3-(4-Nitrophenyl)methylpiperidin-3-ol: A Comprehensive Overview

3-(4-Nitrophenyl)methylpiperidin-3-ol, with the CAS number 2229639-47-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as 3-(4-nitrophenyl)methylpiperidin-3-ol, belongs to the class of piperidine derivatives and has garnered attention due to its potential applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a piperidine ring substituted with a hydroxyl group at the 3-position and a methyl group attached to a 4-nitrophenyl moiety.

The synthesis of 3-(4-nitrophenyl)methylpiperidin-3-ol involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and reduction steps. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are valuable for studying its stereochemical properties and biological activities. Researchers have employed various catalysts and chiral auxiliaries to achieve high enantioselectivity in the synthesis process.

One of the most notable aspects of 3-(4-nitrophenyl)methylpiperidin-3-ol is its pharmacological profile. Studies have demonstrated that this compound exhibits potent activity against various targets, including enzymes involved in neurological disorders and cancer. For instance, recent research has highlighted its ability to inhibit certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, the compound has shown potential as a modulator of ion channels, which could be exploited for treating cardiovascular diseases.

The structural versatility of 3-(4-nitrophenyl)methylpiperidin-3-ol allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy. For example, researchers have explored the incorporation of bioisosteres and prodrug strategies to improve the pharmacokinetic properties of this compound. These modifications have significantly expanded its utility in drug design.

In terms of applications, 3-(4-nitrophenyl)methylpiperidin-3-ol has found use in both academic research and industrial settings. Its role as a building block in medicinal chemistry is particularly noteworthy, as it serves as a precursor for constructing more complex molecules with therapeutic potential. Furthermore, its ability to act as a chiral catalyst in asymmetric reactions has been explored, showcasing its versatility beyond traditional applications.

The environmental impact and safety profile of 3-(4-nitrophenyl)methylpiperidin-3-ol are also areas of active investigation. Researchers have conducted toxicity studies to assess its potential risks to human health and ecosystems. Preliminary findings suggest that while the compound exhibits moderate toxicity, its controlled use in laboratory settings can mitigate these risks.

In conclusion, 3-(4-nitrophenyl)methylpiperidin-3-ol, with CAS number 2229639-47-6, is a multifaceted compound with diverse applications in organic synthesis and pharmacology. Its structural features, coupled with recent advancements in synthetic methodologies and biological studies, position it as a valuable tool in both academic and industrial research. As ongoing investigations continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.